Cas no 276694-19-0 (2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,3,4-oxadiazole)

• Product Name: 2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,3,4-oxadiazole
• CAS No: 276694-19-0
• MF: C₁₄H₁₇BN₂O₃
• MW: 272.107383489609
• MDL: MFCD11865277
• CID: 843248
• PubChem ID: 21253974
• Update Time: 2025-09-28

2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]-1,3,4-OXADIAZOLE
• 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,4-oxadiazole
• 4-(1,3,4-OXADIAZOL-2-YL)PHENYLBORONIC ACID, PINACOL ESTER
• 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3,4-oxadiazole
• 4-(1,3,4-Oxadiazol-2-yl)benzeneboronic acid pinacol ester
• KB-105400
• MolPort-016-581-741
• SureCN3225396
• YWMKIDKLUDAMTL-UHFFFAOYSA-N
• ZXBA000758
• FCH2840527
• OR41014
• BC000310
• AK251329
• V4869
• 4-(1,3,4-Oxadiazol-2-yl)benzeneboronic acid, pinacol ester
• 1,3,4-Oxadiazole, 2-[4-(4,4,
• AKOS015960202
• C74437
• MFCD11865277
• DS-10635
• 1,3,4-Oxadiazole, 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• SCHEMBL3225396
• CS-0161639
• 276694-19-0
• DTXSID20611672
• BLA69419
• DB-302798
• 2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,3,4-oxadiazole

• MDL： MFCD11865277
• Inchi： 1S/C14H17BN2O3/c1-13(2)14(3,4)20-15(19-13)11-7-5-10(6-8-11)12-17-16-9-18-12/h5-9H,1-4H3
• InChI Key： YWMKIDKLUDAMTL-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C3=NN=CO3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 272.1332226g/mol
• Monoisotopic Mass: 272.1332226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4

Experimental Properties

• Boiling Point: 387.6±44.0°C at 760 mmHg

2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,3,4-oxadiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,3,4-oxadiazole

Compound CAS No. 276694-19-0: 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,4-oxadiazole

The compound with CAS number 276694-19-0, known as 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,4-oxadiazole, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure and potential applications in various research areas. The molecule consists of a 1,3,4-oxadiazole ring system fused with a substituted phenyl group that bears a dioxaborolane substituent. The presence of the dioxaborolane moiety introduces interesting electronic and structural properties to the molecule.

The synthesis of this compound typically involves multi-step processes that leverage modern organic chemistry techniques. Researchers often employ coupling reactions or boron-mediated transformations to construct the dioxaborolane functionality. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity in these reactions. Recent advancements in catalytic methods have further enhanced the efficiency of synthesizing such complex structures.

One of the most promising applications of this compound lies in its potential as a building block for constructing advanced materials. The oxadiazole core is known for its aromaticity and stability under various conditions. When combined with the dioxaborolane group, which can act as a versatile functional handle for further modifications, the compound becomes an invaluable tool in designing functional materials. For instance, it has been explored as a precursor for generating boron-containing polymers with unique electronic properties.

In recent studies published in leading journals such as Nature Chemistry and Angewandte Chemie, researchers have demonstrated the utility of this compound in cross-coupling reactions. These reactions are pivotal in constructing biaryl systems and other complex architectures that are critical for drug discovery and material science applications. The dioxaborolane group serves as an excellent partner in Suzuki-Miyaura couplings due to its stability and reactivity under mild conditions.

Beyond its role as an intermediate in organic synthesis, this compound has also shown promise in optoelectronic applications. The combination of the oxadiazole ring and the boron-containing substituent imparts unique photophysical properties to the molecule. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and other optoelectronic devices where efficient charge transport is essential.

The structural versatility of this compound makes it an attractive candidate for exploring new chemical transformations. For example, recent work has focused on utilizing it as a substrate for enantioselective catalysis or as a ligand in organometallic chemistry. These studies highlight its adaptability across diverse chemical environments.

In terms of characterization techniques, modern analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. High-resolution NMR data has provided detailed insights into the electronic environment around the oxadiazole ring and the dioxaborolane substituent.

The growing interest in this compound is reflected by its increasing citation frequency in scientific literature over the past decade. Researchers across academia and industry are leveraging its unique properties to push the boundaries of organic synthesis and materials development.

In conclusion, CAS No. 276694-19-0 represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in both fundamental studies and industrial applications.